Cas no 1226262-19-6 (2-1-(3-bromophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-bromophenyl)cyclopropylethan-1-amine
• CAS No: 1226262-19-6
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5765480
• PubChem ID: 82084463
• Update Time: 2025-10-31

2-1-(3-bromophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1913733
• 1226262-19-6
• 2-[1-(3-bromophenyl)cyclopropyl]ethan-1-amine
• 2-1-(3-bromophenyl)cyclopropylethan-1-amine

• Inchi： 1S/C11H14BrN/c12-10-3-1-2-9(8-10)11(4-5-11)6-7-13/h1-3,8H,4-7,13H2
• InChI Key： WEPBQSKSESYPOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCN)CC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-bromophenyl)cyclopropylethan-1-amine

Introduction to 2-1-(3-bromophenyl)cyclopropylethan-1-amine (CAS No. 1226262-19-6)

2-1-(3-bromophenyl)cyclopropylethan-1-amine, with the CAS number 1226262-19-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and bromophenyl moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-1-(3-bromophenyl)cyclopropylethan-1-amine consists of a cyclopropyl ring attached to an ethanamine chain, with a 3-bromophenyl group substituting one of the carbon atoms in the cyclopropyl ring. This structural arrangement imparts specific chemical and physical properties that are crucial for its biological interactions and potential therapeutic effects.

Recent studies have highlighted the potential of 2-1-(3-bromophenyl)cyclopropylethan-1-amine in various areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 2-1-(3-bromophenyl)cyclopropylethan-1-amine has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism underlying its analgesic effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-sensing neurons.

The pharmacokinetic profile of 2-1-(3-bromophenyl)cyclopropylethan-1-amine has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable oral bioavailability and a moderate half-life, which are important considerations for its development as a therapeutic agent. Furthermore, studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical trials.

In terms of safety and toxicity, extensive in vitro and in vivo studies have been conducted to evaluate the potential risks associated with 2-1-(3-bromophenyl)cyclopropylethan-1-amine. These studies have demonstrated that the compound is generally safe and well-tolerated at relevant concentrations. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety profile.

The synthetic route for producing 2-1-(3-bromophenyl)cyclopropylethan-1-amine has been optimized to improve yield and purity. Common synthetic methods involve the reaction of 3-bromobenzaldehyde with cyclopropylmagnesium bromide followed by reductive amination with ethanamine. These methods have been refined to achieve high yields and purity levels, making large-scale production feasible for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-1-(3-bromophenyl)cyclopropylethan-1-amine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with chronic inflammatory conditions. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 2-1-(3-bromophenyl)cyclopropylethan-1-amine (CAS No. 1226262-19-6) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and analgesic therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.